Cas no 898778-63-7 (5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene
• CAS No: 898778-63-7
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• MDL: MFCD07699155
• CID: 870263
• PubChem ID: 24723516
• Update Time: 2025-08-05

5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-propoxyphenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-PROPOXYBENZOYL)THIOPHENE
• DTXSID40641956
• 898778-63-7
• AKOS016018673
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-propoxyphenyl)methanone
• 2-[5-(4-PROPOXYBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• MFCD07699155
• 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene

• MDL： MFCD07699155
• Inchi： 1S/C17H18O4S/c1-2-9-19-13-5-3-12(4-6-13)16(18)14-7-8-15(22-14)17-20-10-11-21-17/h3-8,17H,2,9-11H2,1H3
• InChI Key： BUGLWESKIVQFAT-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)OCCC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 318.09300
• Monoisotopic Mass: 318.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 3.81330

Additional information on 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene

Introduction to 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene (CAS No. 898778-63-7)

5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene (CAS No. 898778-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring, a dioxolane moiety, and a propoxybenzoyl group. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is a common motif in many biologically active molecules. It is known for its ability to modulate various biological processes, including enzyme activity and receptor binding. The presence of the thiophene ring in 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene suggests that this compound may exhibit similar biological activities, making it a valuable candidate for drug discovery and development.

The dioxolane moiety, on the other hand, is a cyclic ether with two oxygen atoms. This functional group is often used in organic synthesis to protect functional groups or to introduce specific stereochemical configurations. In the context of 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene, the dioxolane moiety may play a role in stabilizing the molecule or influencing its reactivity and solubility properties.

The propoxybenzoyl group is an aromatic ester that can significantly influence the electronic and steric properties of the molecule. This group has been shown to enhance the lipophilicity of compounds, which can be crucial for their absorption and distribution in biological systems. Additionally, the propoxybenzoyl group may contribute to the compound's ability to interact with specific biological targets, such as enzymes or receptors.

In recent years, there has been growing interest in the use of thiophene-based compounds for various applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of thiophene derivatives as potent inhibitors of protein kinases, which are key enzymes involved in cell signaling pathways. The researchers found that certain thiophene derivatives exhibited high selectivity and potency against specific kinases, suggesting their potential as therapeutic agents for treating diseases such as cancer and inflammatory disorders.

5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene has also been explored for its potential in materials science. A recent study published in the Journal of Materials Chemistry C investigated the use of thiophene-based compounds as organic semiconductors for organic photovoltaic (OPV) devices. The researchers found that the presence of the dioxolane moiety and propoxybenzoyl group significantly improved the electronic properties of the compound, leading to enhanced performance in OPV devices.

The synthesis of 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of 4-propoxybenzoic acid with 5-bromothiophene followed by a coupling reaction with 1,3-dioxolane. The resulting product can then be further modified or functionalized to achieve desired properties.

In terms of safety and handling, it is important to note that while 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene is not classified as a hazardous material under current regulations, proper precautions should be taken when handling this compound. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

To summarize, 5-(1,3-Dioxolan-2-yl)-2-(4-propoxybenzoyl)thiophene (CAS No. 898778-63-7) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely that its importance will only continue to grow in the scientific community.